Cas no 898427-27-5 (3-(4-fluorobenzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)propanamide)

• Product Name: 3-(4-fluorobenzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)propanamide
• CAS No: 898427-27-5
• MF: C₁₆H₁₅FN₂O₆S
• MW: 382.363506555557
• CID: 5940918
• PubChem ID: 7254380
• Update Time: 2025-05-21

3-(4-fluorobenzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorobenzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)propanamide
• Propanamide, 3-[(4-fluorophenyl)sulfonyl]-N-(4-methoxy-2-nitrophenyl)-
• 898427-27-5
• 3-((4-fluorophenyl)sulfonyl)-N-(4-methoxy-2-nitrophenyl)propanamide
• F2536-1351
• AKOS024657676
• 3-(4-fluorophenyl)sulfonyl-N-(4-methoxy-2-nitrophenyl)propanamide

• Inchi： 1S/C16H15FN2O6S/c1-25-12-4-7-14(15(10-12)19(21)22)18-16(20)8-9-26(23,24)13-5-2-11(17)3-6-13/h2-7,10H,8-9H2,1H3,(H,18,20)
• InChI Key： IFNFUHCVIHGTTA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1[N+]([O-])=O)(=O)CCS(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 382.06348554g/mol
• Monoisotopic Mass: 382.06348554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• Boiling Point: 655.3±55.0 °C(Predicted)
• pka: 11.97±0.70(Predicted)

Additional information on 3-(4-fluorobenzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)propanamide

3-(4-Fluorobenzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)propanamide (CAS No. 898427-27-5): A Comprehensive Overview

3-(4-Fluorobenzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)propanamide (CAS No. 898427-27-5) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its intricate structure, has garnered attention in recent years due to its unique properties and promising research outcomes. The molecule consists of a benzenesulfonyl group, a methoxy group, and a nitro group, which collectively contribute to its versatile reactivity and selectivity.

Recent studies have highlighted the importance of benzenesulfonyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of a fluorine atom in the benzenesulfonyl moiety further amplifies its lipophilicity, making it an attractive candidate for drug delivery systems. Additionally, the methoxy group at the para position of the phenyl ring plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological targets.

The nitro group attached to the phenyl ring introduces significant electron-withdrawing effects, which can enhance the compound's ability to act as a potential inhibitor in enzymatic reactions. This feature has been exploited in recent research focusing on enzyme inhibition studies, where this compound has shown remarkable activity against key therapeutic targets such as kinases and proteases.

From a synthetic perspective, the construction of 3-(4-fluorobenzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)propanamide involves a series of well-established organic reactions, including nucleophilic aromatic substitution and amide bond formation. The strategic placement of functional groups ensures that the compound retains high purity and stability, which are essential for its application in advanced chemical processes.

Moreover, this compound has been explored in the context of material science, where its unique electronic properties make it a potential candidate for use in organic electronics. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs), with promising results indicating enhanced device performance.

In terms of safety and handling, 3-(4-fluorobenzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)propanamide is classified as a non-hazardous chemical under standard conditions. However, appropriate precautions should be taken during synthesis and handling to ensure compliance with occupational health and safety standards.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new avenues for its application in drug discovery, materials science, and beyond. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both academic and industrial objectives.